![molecular formula C10H13NO B2737010 N-[cyclopropyl(phenyl)methyl]hydroxylamine CAS No. 1026710-97-3](/img/structure/B2737010.png)
N-[cyclopropyl(phenyl)methyl]hydroxylamine
Description
N-[cyclopropyl(phenyl)methyl]hydroxylamine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Delaying Senescence in Human Lung Fibroblasts
N-t-butyl hydroxylamine, a derivative of N-hydroxylamines, demonstrates potent anti-senescence effects on human lung fibroblasts at low concentrations, indicating the potential of N-hydroxylamines in delaying cellular aging processes. This effect is attributed to the compound's ability to decrease endogenous production of oxidants and reverse DNA damage, suggesting a promising application in research focused on aging and oxidative stress-related diseases (Atamna, Paler-Martinez, & Ames, 2000).
Metabolic Activation and Carcinogenicity
Research into N-hydroxy metabolites of carcinogenic arylamines and heterocyclic amines reveals their bioactivation by human liver sulfotransferases, leading to DNA adduct formation. This process underlines the carcinogenic potential of these compounds, offering a pathway for understanding the metabolic activation and detoxification of similar compounds, including N-[cyclopropyl(phenyl)methyl]hydroxylamine, in carcinogenicity studies (Chou, Lang, & Kadlubar, 1995).
Conformationally Restricted Analogs of Histamine
The synthesis of conformationally restricted analogs of histamine using chiral cyclopropane units, including those related to N-hydroxylamines, highlights the utility of these compounds in creating biologically active molecules with improved activity and specificity. This approach is valuable for the development of new pharmacological agents (Kazuta, Matsuda, & Shuto, 2002).
Enantiomeric Resolution in Capillary Zone Electrophoresis
Studies utilizing cyclodextrins in capillary zone electrophoresis for the enantiomeric resolution of 2-hydroxy acids demonstrate the analytical applications of N-hydroxylamine derivatives. This methodology can be applied to separate enantiomers of other complex molecules, showcasing the role of N-hydroxylamines in analytical chemistry (Nardi, Eliseev, Boček, & Fanali, 1993).
Properties
IUPAC Name |
N-[cyclopropyl(phenyl)methyl]hydroxylamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c12-11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9-12H,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBWHVNIHINKZRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=CC=CC=C2)NO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-[(3-Methoxyphenyl)methyl]piperidin-1-yl]prop-2-en-1-one](/img/structure/B2736931.png)
![1-[(2-Chlorophenyl)methyl]-3'-(4-methylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone](/img/structure/B2736932.png)
![Ethyl 4-[[2-[[4-(4-fluorophenyl)-5-[[(4-morpholin-4-ylsulfonylbenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate](/img/structure/B2736936.png)
![8-(morpholin-4-ylsulfonyl)-5H-[1,2,4]triazino[5,6-b]indol-3-amine](/img/structure/B2736937.png)
![N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)propanamide](/img/structure/B2736941.png)
![(2S,3S)-3-methyl-2-[(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)formamido]pentanoic acid](/img/structure/B2736944.png)
